Cas no 322691-00-9 (2-(tert-butoxycarbonylamino)-butane-1,4-diyl dimethanesulfonate)

• Product Name: 2-(tert-butoxycarbonylamino)-butane-1,4-diyl dimethanesulfonate
• CAS No: 322691-00-9
• MF: C₁₁H₂₃NO₈S₂
• MW: 361.432221651077
• CID: 2947878
• PubChem ID: 10522596
• Update Time: 2025-04-21

2-(tert-butoxycarbonylamino)-butane-1,4-diyl dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxycarbonylamino)-butane-1,4-diyl dimethanesulfonate
• (+)-(2R)-2-[(tert-Butoxycarbonyl)amino]-4-[(methylsulfonyl)oxy]butyl methanesulfonate;
• (R)-2-((tert-Butoxycarbonyl)amino)butane-1,4-diyl dimethanesulfonate
• SCHEMBL4943500
• 322691-00-9

• Inchi： 1S/C11H23NO8S2/c1-11(2,3)20-10(13)12-9(8-19-22(5,16)17)6-7-18-21(4,14)15/h9H,6-8H2,1-5H3,(H,12,13)/t9-/m1/s1
• InChI Key： LFFFMXILLXLQCA-SECBINFHSA-N
• SMILES： S(C)(=O)(=O)OC[C@@H](CCOS(C)(=O)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 361.08700
• Monoisotopic Mass: 361.08650904Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 141.83000
• LogP: 2.77470